Cas no 85168-79-2 (1,2-Benzenedicarboxylicacid, isononyl isoundecyl ester (9CI))

• Product Name: 1,2-Benzenedicarboxylicacid, isononyl isoundecyl ester (9CI)
• CAS No: 85168-79-2
• MF: C₂₈H₄₆O₄
• MW: 446.662449359894
• CID: 722036
• PubChem ID: 44153542
• Update Time: 2024-03-01

1,2-Benzenedicarboxylicacid, isononyl isoundecyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, isononyl isoundecyl ester (9CI)
• 1-O-(9-methyldecyl) 2-O-(7-methyloctyl) benzene-1,2-dicarboxylate
• isononyl isoundecyl phthalate
• Einecs 285-920-2

• Inchi： 1S/C28H46O4/c1-23(2)17-11-7-5-6-9-15-21-31-27(29)25-19-13-14-20-26(25)28(30)32-22-16-10-8-12-18-24(3)4/h13-14,19-20,23-24H,5-12,15-18,21-22H2,1-4H3
• InChI Key： RYGBVOASDMNHGN-UHFFFAOYSA-N
• SMILES： C(OCCCCCCCCC(C)C)(=O)C1=CC=CC=C1C(OCCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 446.34
• Monoisotopic Mass: 446.34
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 20
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 52.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters